4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol

• IUPAC Name: 4-[2-(4-methylsulfonylphenoxy)ethylsulfinyl]phenol
• InChI: InChI=1S/C15H16O5S2/c1-22(18,19)15-8-4-13(5-9-15)20-10-11-21(17)14-6-2-12(16)3-7-14/h2-9,16H,10-11H2,1H3
• InChI Key: DMNPHYYDODXANR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)OCCS(=O)C2=CC=C(C=C2)O
• Molecular Formula: C15H16O5S2
• Molecular Weight: 340.4 g/mol

Description

4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol, also known as ME-344, is a synthetic compound that has shown promising results in preclinical studies as an anticancer agent.

Scientific Research Applications

4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol has been extensively studied for its potential anticancer properties. In preclinical studies, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and pancreatic cancer cells. This compound has also been shown to enhance the effectiveness of chemotherapy drugs when used in combination.

Mechanism of Action

4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol exerts its anticancer effects by disrupting microtubule dynamics, which are essential for cell division. This compound binds to tubulin, a protein that makes up microtubules, and inhibits its polymerization, leading to the disruption of microtubule formation and the arrest of cell division. This compound also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer therapy. In preclinical studies, this compound has been shown to reduce tumor growth and metastasis in animal models. This compound has also been shown to enhance the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potent anticancer effects. However, this compound has limitations, such as its poor solubility in aqueous solutions and its instability in the presence of light and air.

Future Directions

For 4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol research include the development of more efficient synthesis methods, the optimization of dosing and administration regimens, and the investigation of its potential use in combination with other anticancer agents. This compound may also have potential applications in other diseases, such as neurodegenerative disorders and infectious diseases.

Synthesis Methods

4-[2-(4-Methylsulfonylphenoxy)ethylsulfinyl]phenol is synthesized using a multistep process that involves the reaction of 4-methylsulfonylphenol with 2-chloroethylsulfinyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 4-hydroxyphenethylsulfinyl chloride. The final product is obtained through purification and crystallization processes.